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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of dual-cure cements in
pediatric dentistry research, with a focus on their application, performance, and
biocompatibility. Detailed protocols for key in-vitro experiments are provided to facilitate study
design and execution.

Introduction to Dual-Cure Cements in Pediatric
Dentistry

Dual-cure cements are resin-based materials that combine both light-curing and self-curing
mechanisms for polymerization. This dual-curing property is particularly advantageous in
pediatric dentistry for luting restorations where light penetration may be limited, such as with
opaque zirconia or stainless steel crowns. The initial light cure allows for a quick command set,
facilitating the removal of excess cement, while the chemical cure ensures complete
polymerization in deeper areas and at the tooth-restoration interface.
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Key applications in pediatric dentistry research include:

Luting of Prefabricated Crowns: Investigating the retention and longevity of zirconia and

stainless steel crowns on primary teeth.[1][2][3]

o Restorative Materials: Evaluating their performance as a bulk-fill restorative material in
primary molars.[4][5][6][7]

e Bond Strength Studies: Assessing the adhesion of dual-cure cements to enamel and dentin
of primary teeth.[8][9][10]

e Microleakage Evaluation: Determining the sealing ability of these cements at the restoration
margin to prevent secondary caries.[11][12][13][14][15]

» Biocompatibility and Bioactivity: Studying the cellular response to and ion-releasing
capabilities of newer "bioactive" dual-cure cements.[16][17][18][19]

Data Presentation: Performance of Dual-Cure
Cements

The following tables summarize quantitative data from various studies on the performance of
dual-cure cements in comparison to other luting agents used in pediatric dentistry.

Table 1: Shear Bond Strength (SBS) of Luting Cements to Tooth Structure
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Mean Shear
Cement Type Brand Substrate Bond Strength  Key Findings
(MPa)

Statistically
significant higher
bond strength
RelyX ARC Enamel 29.36 compared to
other dual-cured

Dual-Cure Resin

Cement

cements in the
study.[8]

Statistically

significant higher

bond strength
RelyX ARC Dentin 26.48 compared to

other dual-cured

Dual-Cure Resin

Cement

cements in the
study.[8]

Lower mean

] bond strength
Dual-Cure Resin
Paracem Enamel 17.63 compared to
Cement
other cements

tested.[8]

Higher bond
strength to dentin
Dual-Cure Resin ) compared to
Paracem Dentin 18.66
Cement enamel, though
not statistically

significant.[8]

Lower SBS
] ] compared to
Bioactive Dual- )
BioCem® Enamel 1.89 - 8.62 Glass lonomer
Cement (GIC).

[20]

Cure Cement
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Glass lonomer .
Fuji I® Enamel
Cement

Higher SBS
3.88 - 14.88 compared to
BioCem®.[20]

Table 2: Clinical Performance of Luting Cements for Pediatric Zirconia Crowns

© 2026 BenchChem. All rights reserved.

4/17 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11451871/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Follow-up Retention/Suc -
Cement Type Brand . Key Findings
Period cess Rate
N No single ideal
Not specified, but
o cement could be
Dual-Cure no significant ]
) ) G-CEM ) ) conclusively
Adhesive Resin ] 12 Months difference in
LinkForce™ ) recommended
Cement retention loss
based on
among groups. )
retention.[1][3]
Patient
] -~ Not specified, but  cooperation and
Resin Modified o )
no significant technical
Glass lonomer ) ) ) o
BioCem™ 12 Months difference in sensitivity are
Cement ) )
retention loss important factors
(RMGIC) _
among groups. in cement
choice.[1][3]
Not specified, but
no significant
Glass lonomer . ] ]
Fuji 1™ 12 Months difference in [1][3]
Cement (GIC) )
retention loss
among groups.
Resin Modified )
Highest success
Glass lonomer - )
FujiCEM™ 2 12 Months in terms of pulpal  [1][3]
Cement )
survival.
(RMGIC)
Highest clinical
retention
success
N compared to
Traditional Self- - )
Not specified 36 Months 76.7% BioCem™ and

Cure GIC

adhesive resin
cement with air

particle abrasion.

[2]

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.jocpd.com/articles/10.22514/jocpd.2025.078
https://www.jocpd.com/articles/10.22514/jocpd.2025.078/htm
https://www.jocpd.com/articles/10.22514/jocpd.2025.078
https://www.jocpd.com/articles/10.22514/jocpd.2025.078/htm
https://www.jocpd.com/articles/10.22514/jocpd.2025.078
https://www.jocpd.com/articles/10.22514/jocpd.2025.078/htm
https://www.jocpd.com/articles/10.22514/jocpd.2025.078
https://www.jocpd.com/articles/10.22514/jocpd.2025.078/htm
https://www.ingentaconnect.com/contentone/aapd/pd/2023/00000045/00000002/art00008?crawler=true&mimetype=application/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Bioactive Dual-

Lower retention
compared to GIC
and adhesive

BioCem™ 36 Months 50% .

Cure Cement resin cement
with air particle
abrasion.[2]

Adhesive Resin

Cement (with Air »

Not specified 36 Months 70% 2]

Particle

Abrasion)

Table 3: Clinical Survival Rates of a Dual-Cure Restorative Material in Primary Teeth

) o Follow-up Overall o
Material Application . . Key Findings
Period Survival Rate
) ) ) Suitable for
Dual-Cure Resin-  Cention N (with .
) ) 12 Months 70.4% occlusal cavities.
Based Material adhesive)
[41[5][6]
Poorer
performance,
) Cention N especially in
Dual-Cure Resin- ) )
) (without 12 Months 66.7% occluso-proximal
Based Material ) -
adhesive) cavities,
compared to
Vitremer.[4][5][6]
] N Higher survival
Resin-Modified
rate compared to
Glass lonomer ]
Vitremer 12 Months 81.9% the dual-cure

Cement
(RMGIC)

material tested.

[415](6]

Table 4: Microleakage Evaluation of Cements for Zirconia Crowns
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Microleakage

Crown Type Cement Type Brand L
Finding
Exhibited the lowest
) ) ) ) ) microleakage.[14]
Prefabricated Zirconia  Bioactive Dual-Cure )
BioCem® Recommended as the

Crown

Cement

preferred luting

cement.[14]

Prefabricated Zirconia

Crown

Resin-Modified Glass
lonomer Cement
(RMGIC)

RelyX™ Luting 2

Demonstrated the
highest microleakage.
[14]

Prefabricated Zirconia

Crown

Self-Adhesive Resin

Cement

RelyX™ U200

Showed significantly
higher microleakage
compared to
BioCem®.[14]

Custom-Made

Zirconia Crown

Bioactive Dual-Cure

Cement

BioCem®

Lower microleakage
compared to RMGIC.
[14]

Custom-Made

Zirconia Crown

Resin-Modified Glass
lonomer Cement
(RMGIC)

RelyX™ Luting 2

Significantly greater
microleakage than
those cemented with
BioCem®.[14]

Experimental Protocols
Microtensile Bond Strength (UTBS) Testing

This protocol is designed to evaluate the bond strength of dual-cure cement to enamel or

dentin of primary teeth.

Materials and Equipment:

o Extracted primary molars

 Acrylic resin for mounting
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e Low-speed diamond saw with water cooling

e Dual-cure cement and corresponding adhesive system
o Composite resin for build-up

e Curing light

» Universal testing machine

 Stereomicroscope

Procedure:

o Tooth Preparation: Embed the selected teeth in acrylic resin, exposing the enamel or dentin
surface to be tested. Grind the surface flat using 600-grit silicon carbide paper under water
irrigation to create a standardized bonding area.

o Cement Application:

o Apply the adhesive system to the prepared tooth surface according to the manufacturer's
instructions.

o For some systems, this may involve etching, priming, and applying a bonding agent,
followed by light curing.[8]

o Mix the dual-cure cement base and catalyst and apply a standardized amount to the
surface.

o Composite Build-up: Incrementally build up a composite resin block (e.g., 4 mm x 4 mm) on
top of the cement.[8]

e Curing:
o Tack cure the cement for a few seconds to stabilize the composite block.

o Remove any excess cement.
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o Light-cure the cement and composite according to the manufacturer's instructions (e.g., 40
seconds on multiple surfaces).[8]

o Storage: Store the specimens at 37°C in 100% relative humidity for 24 hours to ensure
complete polymerization.[8]

e Sectioning: Using a low-speed diamond saw under water cooling, section the tooth
perpendicular to the resin-substrate interface to obtain beams with a cross-sectional area of
approximately 1 mm?2.[8][9]

e Testing:
o Mount each beam onto a testing jig.

o Apply a tensile force using a universal testing machine at a crosshead speed of 1.0
mm/min until failure.[8][9]

» Failure Analysis: Examine the fractured surfaces under a stereomicroscope to determine the
mode of failure (adhesive, cohesive in dentin/enamel, cohesive in resin, or mixed).

Microleakage Evaluation

This protocol assesses the sealing ability of dual-cure cements when used for luting crowns on
primary teeth.

Materials and Equipment:

o Extracted primary molars

» Prefabricated zirconia crowns
e Dual-cure cement

e Thermocycler

e 2% methylene blue solution

e Low-speed diamond saw
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e Stereomicroscope
Procedure:

o Tooth and Crown Preparation: Prepare extracted primary molars for the placement of
prefabricated zirconia crowns according to standard protocols.

e Cementation:

[¢]

Isolate and dry the prepared teeth.

[e]

Mix and apply the dual-cure cement into the crown.

o

Seat the crown firmly onto the tooth.

[¢]

Tack cure for 3-5 seconds to allow for easy removal of excess cement.[2]

[¢]

Perform the final light cure for the recommended duration (e.g., 20 seconds each on
buccal and lingual surfaces).[2][11]

» Storage: Store the crowned teeth in a saline solution at 37°C for 24 hours.[11]

e Thermocycling: Subject the specimens to thermocycling (e.g., 500 cycles between 5°C and
55°C) to simulate temperature changes in the oral environment.

» Dye Immersion: Seal the apices of the teeth with wax and cover the entire tooth surface,
except for 1 mm around the crown margin, with nail varnish. Immerse the teeth in a 2%
methylene blue solution for 24 hours.

e Sectioning: Rinse the teeth and section them longitudinally (buccolingually or mesiodistally)
using a low-speed diamond saw.

» Evaluation: Examine the sections under a stereomicroscope at a specified magnification
(e.g., 10x) to measure the extent of dye penetration along the tooth-cement-crown interface.
[11] Score the microleakage based on a predefined scale (e.g., 0 = no leakage, 4 = leakage
into the pulp).

In-Vitro Biocompatibility and Bioactivity Assessment
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This protocol outlines methods to evaluate the biological properties of dual-cure cements.

Materials and Equipment:

Dual-cure cement (e.g., TheraCal PT)

Standardized sample molds

Liquid Chromatography/Mass Spectrometry (LC/MS)

Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES)

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX)
Procedure:

o Sample Preparation: Prepare standardized disc-shaped samples of the dual-cure cement
according to the manufacturer's instructions.

e Residual Monomer Release:
o Immerse the samples in a solvent (e.g., ethanol or a simulated body fluid).

o At specified time points, analyze the eluate using LC/MS to quantify the release of residual
monomers like Bisphenol A-glycidyl methacrylate (Bis-GMA).[16]

e Calcium lon Release:
o Immerse the samples in deionized water or a buffer solution.

o Measure the concentration of calcium ions released into the solution over time using ICP-
OES.[16]

 Bioactivity (Apatite Formation):

o Immerse the samples in a simulated body fluid (SBF) for an extended period (e.g., 7-28
days).

o After immersion, rinse and dry the samples.
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o Analyze the surface of the samples using SEM to observe the formation of a precipitate
layer.

o Use EDX to confirm that the precipitate is composed of calcium and phosphate, indicating
hydroxyapatite formation.[16]

Visualizations
Experimental Workflow Diagrams
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Workflow for Microtensile Bond Strength (UTBS) Testing.

Click to download full resolution via product page

Caption: Workflow for Microtensile Bond Strength (uTBS) Testing.
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Workflow for Microleakage Evaluation.
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Caption: Workflow for Microleakage Evaluation.
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Logical Relationship Diagram

Luting Cements in

Pediatric Dentistry Classification of Dental Luting Cements.

Resin-Based Cements Glass lonomer Cements (GIC)

\ 4 \A

Dual-Cure Cements Light-Cure Cements Self-Cure Cements Conventional GIC Resin-Modified GIC (RMGIC)

Advantage:
Controlled working time,
deep cure

Application:
Opaque Zirconia Crowns,
SSC, Restorations

Click to download full resolution via product page

Caption: Classification of Dental Luting Cements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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